1,3,6,7-tetramethyl-8-(2-((4-methylbenzyl)oxy)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2,4,7,8-tetramethyl-6-[2-[(4-methylphenyl)methoxy]phenyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H25N5O3/c1-15-10-12-18(13-11-15)14-33-20-9-7-6-8-19(20)29-16(2)17(3)30-21-22(26-24(29)30)27(4)25(32)28(5)23(21)31/h6-13H,14H2,1-5H3
• InChI Key: VPIVZJXZTVGJDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2N3C(=C(N4C3=NC5=C4C(=O)N(C(=O)N5C)C)C)C
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

1,3,6,7-tetramethyl-8-(2-((4-methylbenzyl)oxy)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality 1,3,6,7-tetramethyl-8-(2-((4-methylbenzyl)oxy)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,6,7-tetramethyl-8-(2-((4-methylbenzyl)oxy)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antidepressant and Anxiolytic Potential : Synthesis of derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has shown potential for use as antidepressant agents. These derivatives demonstrate affinity for serotonin receptors (5-HT1A/5-HT7) and exhibit inhibitory activity for phosphodiesterases (PDE4B and PDE10A). In vivo studies in mice have indicated potential antidepressant and anxiolytic effects (Zagórska et al., 2016).

• Anxiolytic-like Activity : Another study on N-8-arylpiperazinylpropyl derivatives of this compound has suggested anxiolytic-like activities in preclinical models. These findings indicate the potential of these compounds for developing new drugs with anxiolytic and antidepressant activities (Zagórska et al., 2009).

• Receptor Affinity and Selectivity : Research focusing on the structure-activity relationships of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones reveals a spectrum of receptor activities. These studies are crucial for identifying compounds with the potential for treating anxiety and depression (Zagórska et al., 2015).

Synthesis and Chemical Properties

• Synthesis of Derivatives : The synthesis of various derivatives of this compound, including 1-benzyl-3-propyl-1H,6H-pyrrolo[2,1-f]purine-2,4-diones, has been reported. These studies contribute to understanding the chemical properties and potential therapeutic applications of such compounds (Baraldi et al., 2005).

• Novel Synthesis Methods : New methods for synthesizing related compounds, like 4-Alkyl- or 4-Phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, have been explored. These methods contribute to the broader understanding of the synthesis pathways and chemical characteristics of these compounds (Simo et al., 1998).

• Molecular Modeling and Drug Design : Molecular modeling studies of these compounds aid in understanding their receptor affinities and potential as psychotropic agents. This research is key in the drug development process, particularly for mental health treatments (Załuski et al., 2019).